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Compound of Interest

Compound Name: Isobutyl benzoate

Cat. No.: B106509

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic data for isobutyl
benzoate against common alternatives—methyl benzoate, ethyl benzoate, and n-butyl
benzoate. The structural confirmation of these compounds is crucial in various scientific
disciplines, including drug development, where precise molecular identification is paramount.
The following sections present a detailed analysis of tH NMR, 3C NMR, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS) data, supported by experimental protocols and a
logical workflow for structural elucidation.

Comparative Spectroscopic Data

The structural differences between isobutyl benzoate and its linear-chain isomers and smaller
counterparts are clearly distinguishable through modern spectroscopic techniques. The
following tables summarize the key quantitative data for each compound, facilitating a direct

comparison.

Table 1: *H NMR Spectroscopic Data (Solvent: CDCIs)
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. . Coupling

Chemical Shift . .
Compound Multiplicity Constant (J) Assignment

(3) [ppm]

[Hz]

Isobutyl

8.05 d ~7.8 2H, Ar-H (ortho)
Benzoate
7.55 t ~7.4 1H, Ar-H (para)
7.44 t ~7.7 2H, Ar-H (meta)
4.10 d 6.7 2H, -OCH:-
2.08 m 6.7 1H, -CH(CHs3)2
1.00 d 6.7 6H, -CH(CHs)2
Methyl Benzoate  8.03 m - 2H, Ar-H (ortho)
7.54 m - 1H, Ar-H (para)
7.42 m - 2H, Ar-H (meta)
3.91 s - 3H, -OCHs
Ethyl

8.05 m - 2H, Ar-H (ortho)
Benzoate[1]
7.50 m - 1H, Ar-H (para)
7.40 m - 2H, Ar-H (meta)
4.38 q 7.1 2H, -OCH:-
1.39 t 7.1 3H, -CHs
n-Butyl

8.04 d 7.8 2H, Ar-H (ortho)
Benzoate[2]
7.54 t 7.4 1H, Ar-H (para)
7.43 t 7.7 2H, Ar-H (meta)
4.33 t 6.6 2H, -OCH:-
1.75 quint 7.1 2H, -OCH2CH:-
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1.48 sext 7.4 2H, -CH2CHs

0.98 t 7.4 3H, -CHs

Table 2: 13C NMR Spectroscopic Data (Solvent: CDCIs)
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Compound Chemical Shift (6) [ppm] Assignment
Isobutyl Benzoate[3] 166.8 C=0
132.8 Ar-C (para)

130.5 Ar-C (ipso)

129.5 Ar-C (ortho)

128.3 Ar-C (meta)

71.1 -OCH2-

27.9 -CH(CHs)2

19.2 -CH(CHs)2

Methyl Benzoate[4][5] 167.0 C=0
132.9 Ar-C (para)

130.2 Ar-C (ipso)

129.6 Ar-C (ortho)

128.4 Ar-C (meta)

52.1 -OCHs

Ethyl Benzoate[6][7][8] 166.8 C=0
132.8 Ar-C (para)

130.6 Ar-C (ipso)

129.6 Ar-C (ortho)

128.3 Ar-C (meta)

61.1 -OCHz2-

17.3 -CHs

n-Butyl Benzoate 166.7 C=0
132.7 Ar-C (para)
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130.6 Ar-C (ipso)
129.5 Ar-C (ortho)
128.3 Ar-C (meta)
64.9 -OCHz-
30.8 -OCH2CH:-
19.3 -CH2CHs
13.8 -CHs

Table 3: Infrared (IR) Spectroscopic Data (Neat/Liquid Film)
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Compound

Absorption Bands (cm~?) Assignment

Isobutyl Benzoate

~3070-3030 C-H stretch (aromatic)

~2960-2870

C-H stretch (aliphatic)

~1720

C=0 stretch (ester)

~1270 and ~1110

C-O stretch

Methyl Benzoate[9][10]

~3060-3000 C-H stretch (aromatic)

~2955

C-H stretch (aliphatic)

~1723

C=0 stretch (ester)

~1275 and ~1110

C-O stretch

Ethyl Benzoate[11][12]

~3065-3030 C-H stretch (aromatic)

~2980-2870

C-H stretch (aliphatic)

~1726

C=0 stretch (ester)

~1270 and ~1100

C-O stretch

n-Butyl Benzoate

~3060-3030 C-H stretch (aromatic)

~2960-2870

C-H stretch (aliphatic)

~1720

C=0 stretch (ester)

~1270 and ~1110

C-O stretch

Table 4: Mass Spectrometry (MS) Data (Electron lonization - EI)
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Key Fragment lons [m/z]

Compound Molecular lon (M+) [m/z] ) .

(Relative Intensity)
Isobutyl Benzoate[13][14] 178 123, 105 (100), 77, 57, 41
Methyl Benzoate[15][16][17]

136 105 (100), 77, 51

[18]
Ethyl Benzoate[1][19][20] 150 122, 105 (100), 77, 51
n-Butyl Benzoate 178 123, 105 (100), 77, 57, 41

Experimental Workflow for Structural Confirmation

The following diagram illustrates the logical workflow for the spectroscopic analysis and

structural confirmation of an organic compound like isobutyl benzoate.
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Sample Preparation

Synthesis & Purification of Isobutyl Benzoate

'

Purity Check (e.g., TLC, GC)

Spectroscopic Analysis

NMR Spectroscopy
(1H’ 13C)

IR Spectroscopy

Mass Spectrometry

Data Interpretation & Structural Confirmation

Analyze Spectra:
- Chemical Shifts
- Coupling Constants
- Functional Groups
- Molecular Weight
- Fragmentation

Propose Structure

Compare with Literature/Reference Data

Structural Confirmation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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